Cas no 1545084-64-7 (methyl 1-(2-oxopropyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 1-(2-oxopropyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 1545084-64-7
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 5578718
• Update Time: 2026-03-11

methyl 1-(2-oxopropyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2-oxopropyl)-1H-1,2,3-triazole-4-carboxylate
• 1-(2-Oxo-propyl)-1H-[1,2,3]triazole-4-carboxylic acid methyl ester
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(2-oxopropyl)-, methyl ester

• Inchi： 1S/C7H9N3O3/c1-5(11)3-10-4-6(8-9-10)7(12)13-2/h4H,3H2,1-2H3
• InChI Key： IXOYFOGUQIDYAA-UHFFFAOYSA-N
• SMILES： N1(CC(=O)C)C=C(C(OC)=O)N=N1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 320.0±48.0 °C(Predicted)
• pka: -1.78±0.10(Predicted)

Additional information on methyl 1-(2-oxopropyl)-1H-1,2,3-triazole-4-carboxylate

Comprehensive Overview of Methyl 1-(2-oxopropyl)-1H-1,2,3-triazole-4-carboxylate (CAS 1545084-64-7): Properties, Applications, and Innovations

The compound methyl 1-(2-oxopropyl)-1H-1,2,3-triazole-4-carboxylate (CAS 1545084-64-7) is a versatile heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,3-triazole core and a methyl carboxylate functional group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

In recent years, the rise of click chemistry has further highlighted the importance of 1,2,3-triazole derivatives like methyl 1-(2-oxopropyl)-1H-1,3-triazole-4-carboxylate. This compound's ability to participate in Huisgen cycloaddition reactions makes it a key player in modular synthesis, a trend highly relevant to modern medicinal chemistry. Its CAS 1545084-64-7 identifier ensures precise tracking in global chemical databases, addressing the industry's need for standardized nomenclature and regulatory compliance.

From a synthetic perspective, the 2-oxopropyl moiety in this compound offers reactivity for further functionalization, enabling the creation of diverse molecular architectures. This property is particularly valuable in fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery. Computational chemists frequently search for "triazole carboxylate derivatives" and "bioisosteres for drug design," underscoring the relevance of this compound in cutting-edge research.

Environmental considerations also play a role in its applications. Unlike traditional halogenated intermediates, methyl 1-(2-oxopropyl)-1H-1,2,3-triazole-4-carboxylate exhibits favorable biodegradability profiles, aligning with green chemistry principles. This aspect resonates with the increasing focus on "sustainable synthetic intermediates" in academic and industrial forums. Analytical methods such as HPLC and LC-MS are commonly employed to characterize its purity, a critical factor given its use in high-value applications.

Market trends indicate growing interest in CAS 1545084-64-7 from contract research organizations (CROs) specializing in custom synthesis. Its compatibility with microwave-assisted organic synthesis (MAOS) techniques addresses the demand for rapid prototyping in drug development. Furthermore, patent literature reveals its utility in creating crop protection agents, tapping into the agrochemical sector's need for novel mode-of-action compounds.

Storage and handling of methyl 1-(2-oxopropyl)-1H-1,2,3-triazole-4-carboxylate typically require anhydrous conditions due to the sensitivity of its carbonyl groups. This characteristic has prompted innovations in packaging solutions, such as nitrogen-flushed amber vials, which are frequently discussed in chemical logistics circles. The compound's stability under inert atmospheres makes it suitable for global distribution networks serving the pharmaceutical supply chain.

Recent publications have explored the compound's role in creating fluorescent probes, capitalizing on the 1,2,3-triazole ring's ability to coordinate with metal ions. This application aligns with the booming diagnostics market and the search for "small molecule sensors" in biochemical assays. The methyl carboxylate group's hydrophilicity also enables tuning of physicochemical properties, a crucial factor in optimizing drug-like molecules.

Quality control protocols for CAS 1545084-64-7 emphasize spectroscopic characterization, with ¹H NMR and IR spectroscopy being standard techniques. These analytical approaches ensure batch-to-batch consistency, a critical requirement for regulatory submissions. The compound's well-defined melting point and solubility parameters facilitate its integration into automated synthesis platforms, a growing trend in Industry 4.0-compliant laboratories.

In conclusion, methyl 1-(2-oxopropyl)-1H-1,2,3-triazole-4-carboxylate represents a multifaceted building block with expanding applications across life sciences. Its combination of synthetic versatility, regulatory traceability (CAS 1545084-64-7), and alignment with sustainable chemistry trends positions it as a compound of enduring significance in modern chemical research and development.